![molecular formula C11H9BrFN3 B2680031 5-bromo-N-(3-fluoro-5-methylphenyl)pyrimidin-2-amine CAS No. 1514352-25-0](/img/structure/B2680031.png)
5-bromo-N-(3-fluoro-5-methylphenyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. The ChemSpider entry for a similar compound, 5-Brompyrimidin-2-amin, provides some information on its structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and stability. The average mass of a similar compound, 5-Brompyrimidin-2-amin, is reported to be 173.999 Da .Scientific Research Applications
Tyrosine Kinase Inhibitors
- Inhibition of Epidermal Growth Factor Receptor (EGFR): A study by Rewcastle et al. (1998) explored the structure-activity relationships of PD 158780 derivatives, potent inhibitors of EGFR tyrosine kinase activity, by competitive binding at the ATP site. Analogues bearing solubilizing functions showed potent inhibition, indicating the compound's utility in designing EGFR inhibitors (Rewcastle et al., 1998).
Antimicrobial and Antifungal Activities
Synthesis of Pyrimidine Precursors for Rosuvastatin
Šterk et al. (2012) reported a highly efficient synthesis method for pyrimidine precursors used in rosuvastatin, showcasing the compound's role in pharmaceutical synthesis (Šterk et al., 2012).
Antifungal Activity Against Phomopsis sp.
Wu et al. (2021) synthesized novel pyrimidine derivatives containing an amide moiety, demonstrating higher antifungal activity against Phomopsis sp., indicating the compound's potential in developing antifungal agents (Wu et al., 2021).
Synthesis and Evaluation of Derivatives for Surface Coating
- Antimicrobial Additives for Surface Coating: A study by El‐Wahab et al. (2015) focused on synthesizing heterocyclic compounds, including a pyrimidine derivative, for antimicrobial surface coatings. The incorporation of these compounds into polyurethane varnish and printing ink paste showed significant antimicrobial effects (El‐Wahab et al., 2015).
Anticancer Potential
- Design and Synthesis of Bis-Pyrimidine Analogues: Kumar et al. (2019) designed bis-pyrimidine compounds with potential anticancer activity. This research demonstrates the compound's relevance in the synthesis of molecules with therapeutic potential against various cancers (Kumar et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
5-bromo-N-(3-fluoro-5-methylphenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrFN3/c1-7-2-9(13)4-10(3-7)16-11-14-5-8(12)6-15-11/h2-6H,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZBACINSWJSVNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)NC2=NC=C(C=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.